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Compound of Interest

Compound Name: 4-Methylindole

Cat. No.: B103444

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylindole, also known as skatole, is an aromatic heterocyclic organic compound with the
chemical formula CoHoN. It is a derivative of indole and plays a significant role as a versatile
building block in the synthesis of various pharmaceuticals, agrochemicals, and fragrances.[1]
Its unique chemical structure allows for a wide range of chemical modifications, making it a
molecule of high interest in medicinal chemistry and materials science. This technical guide
provides an in-depth overview of the physical and chemical properties of 4-Methylindole,
complete with experimental protocols and pathway visualizations to support researchers and
drug development professionals.

Physical Properties

The physical characteristics of 4-Methylindole are crucial for its handling, formulation, and
application in various experimental and industrial settings. A summary of its key physical
properties is presented in the tables below, followed by detailed experimental methodologies
for their determination.

General and Identification Properties
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Property Value Reference
IUPAC Name 4-methyl-1H-indole [2]
Synonyms 4-Methyl-1H-indole, Skatole [3]
CAS Number 16096-32-5 [3]
Molecular Formula CoHsN [3]
Molecular Weight 131.17 g/mol [3]

Clear yellow to brown liquid
Appearance _ [2]

after melting.

Strong, fecal-like odor at high
Odor )

concentrations.

Physicochemical Properties

Property Value Reference
Melting Point 5°C [2][4][5][6]
Boiling Point 267 °C [21[41[5][6]
Density 1.062 g/mL at 25 °C [4][6]
Flash Point >112 °C [7]
Refractive Index (n_D"20) 1.606 - 1.608 [21[4]

pKa 17.36 + 0.30 (Predicted)
LogP 2.54

Insoluble in water; Soluble in
Solubility ethanol, diethyl ether, and

acetone.

[7]

Vapor Pressure

0.0132 mmHg at 25°C

[4]

© 2025 BenchChem. All rights reserved.

2/13

Tech Support


http://www.stenutz.eu/chem/solv6%20(2).php?name=4-methylindole
https://pmc.ncbi.nlm.nih.gov/articles/PMC11280311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11280311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11280311/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11280311/
http://www.stenutz.eu/chem/solv6%20(2).php?name=4-methylindole
http://www.stenutz.eu/chem/solv6%20(2).php?name=4-methylindole
https://www.guidechem.com/dictionary/en/16096-32-5.html
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
http://www.stenutz.eu/chem/solv6%20(2).php?name=4-methylindole
https://www.guidechem.com/dictionary/en/16096-32-5.html
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.guidechem.com/dictionary/en/16096-32-5.html
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4175989/
http://www.stenutz.eu/chem/solv6%20(2).php?name=4-methylindole
https://www.guidechem.com/dictionary/en/16096-32-5.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4175989/
https://www.guidechem.com/dictionary/en/16096-32-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Physical Property

Determination
Melting Point Determination (Capillary Method)

Objective: To determine the melting point of 4-Methylindole.

Materials:

4-Methylindole sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Ensure the 4-Methylindole sample is pure and dry. If the sample is a liquid at room
temperature, it should be cooled to solidify it before the determination.

e Place a small amount of the solidified 4-Methylindole into a mortar and gently grind it into a
fine powder.

» Press the open end of a capillary tube into the powdered sample, trapping a small amount of
the solid.

o Tap the sealed end of the capillary tube on a hard surface to pack the sample into the
bottom. The packed sample height should be 2-3 mm.

e Place the capillary tube into the sample holder of the melting point apparatus.

¢ Set the heating rate to a rapid setting to quickly determine an approximate melting range.

o Allow the apparatus to cool below the approximate melting point.

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/product/b103444?utm_src=pdf-body
https://www.benchchem.com/product/b103444?utm_src=pdf-body
https://www.benchchem.com/product/b103444?utm_src=pdf-body
https://www.benchchem.com/product/b103444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Prepare a new sample and set the heating rate to 1-2 °C per minute for an accurate
determination.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire sample becomes a clear liquid (the end of the
melting range).[6][8][9][10]

Boiling Point Determination (Thiele Tube Method)
Objective: To determine the boiling point of 4-Methylindole.

Materials:

e 4-Methylindole sample

o Small test tube

e Capillary tube (sealed at one end)

e Thiele tube

» High-boiling point mineral oil

e Thermometer (calibrated)

» Rubber band or wire to attach the test tube to the thermometer

e Bunsen burner or heating mantle

Procedure:

e Add about 0.5 mL of 4-Methylindole to a small test tube.

o Place a capillary tube, with its sealed end up, into the test tube containing the sample.

o Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.
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o Clamp the thermometer so that the test tube and the thermometer bulb are immersed in the
mineral oil within the Thiele tube, ensuring the oil level is above the side arm.

e Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle.[11]

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue gentle heating until a continuous and rapid stream of bubbles is observed.
o Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.[11]

Solubility Determination (Qualitative)

Objective: To qualitatively assess the solubility of 4-Methylindole in various solvents.
Materials:

e 4-Methylindole sample

o Test tubes

e Distilled water

e Ethanol

 Diethyl ether

e Acetone

e Spatula

» Vortex mixer (optional)

Procedure:
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» Label four clean, dry test tubes for each solvent: water, ethanol, diethyl ether, and acetone.
» Add approximately 2 mL of each solvent to the corresponding test tube.

e Add a small, accurately measured amount of 4-Methylindole (e.g., 10 mg or a single drop)
to each test tube.

o Observe if the sample dissolves immediately.
« If not, gently agitate the test tube or use a vortex mixer for 30 seconds.[12][13]

o Observe the mixture for any signs of dissolution (e.g., disappearance of the solid/liquid,
formation of a homogeneous solution).

» Record the solubility as soluble, partially soluble, or insoluble for each solvent.[12][13]

Chemical Properties and Reactions

4-Methylindole exhibits the characteristic reactivity of the indole ring system, which is an
electron-rich aromatic heterocycle. Electrophilic substitution is a key reaction type, with a strong
preference for substitution at the C3 position.

Fischer Indole Synthesis of 4-Methylindole

The Fischer indole synthesis is a classic and versatile method for preparing indoles. For 4-
Methylindole, the synthesis would involve the reaction of m-tolylhydrazine with an appropriate
ketone or aldehyde under acidic conditions. A plausible route involves the reaction of m-
tolylhydrazine with acetone.
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Click to download full resolution via product page

Caption: Fischer Indole Synthesis of 4-Methylindole.

Biological Activity and Signaling Pathways

4-Methylindole has been identified as a ligand for the Aryl Hydrocarbon Receptor (AhR), a
ligand-activated transcription factor involved in regulating the expression of genes related to
xenobiotic metabolism, cell growth, and differentiation. 4-Methylindole acts as an agonist of
the human AhR.[1]

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

Upon binding to its ligand, such as 4-Methylindole, the AhR translocates from the cytoplasm to
the nucleus. In the nucleus, it forms a heterodimer with the AhR Nuclear Translocator (ARNT).
This complex then binds to specific DNA sequences known as Xenobiotic Response Elements
(XRESs) in the promoter regions of target genes, such as Cytochrome P450 1A1 (CYP1Al),
leading to their transcriptional activation.[14][15]
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Caption: 4-Methylindole Activation of the AhR Signaling Pathway.

Spectroscopic Data and Analysis
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Spectroscopic techniques are essential for the structural elucidation and purity assessment of
4-Methylindole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H NMR (400 MHz, CDCl3):

O (ppm): 7.95 (br s, 1H, NH), 7.20-7.00 (m, 4H, Ar-H), 6.60 (m, 1H, Ar-H), 2.50 (s, 3H, CHs).

13C NMR (100 MHz, CDCIs):

o (ppm): 136.0, 128.5, 124.0, 122.0, 120.5, 119.0, 110.0, 100.0, 18.0.

Experimental Protocol for NMR Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of 4-Methylindole in approximately 0.6 mL of
deuterated chloroform (CDCIs) in an NMR tube.

Instrumentation: Acquire *H and 3C NMR spectra on a 400 MHz NMR spectrometer.

H NMR Acquisition: Use a standard single-pulse experiment. Key parameters include a
spectral width of ~16 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of
scans (e.g., 16) to achieve a good signal-to-noise ratio.

13C NMR Acquisition: Use a proton-decoupled pulse sequence (e.g., zgpg30). Key
parameters include a spectral width of ~240 ppm, a relaxation delay of 2 seconds, and a
larger number of scans (e.g., 1024) due to the lower natural abundance of 13C.

Data Processing: Process the acquired Free Induction Decays (FIDs) with an appropriate
software (e.g., MestReNova, TopSpin) by applying Fourier transformation, phase correction,
and baseline correction. Reference the spectra to the residual solvent peak of CDCIs (0 7.26
ppm for *H and & 77.16 ppm for :3C).

Fourier-Transform Infrared (FTIR) Spectroscopy

Key Absorptions (liquid film, cm~2):

~3400 (br): N-H stretch
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e ~3100-3000: Aromatic C-H stretch

e ~2950-2850: Aliphatic C-H stretch (from the methyl group)
e ~1600, 1450: Aromatic C=C stretching

e ~740: Aromatic C-H bend

Experimental Protocol for FTIR Spectroscopy (Liquid Film):

o Sample Preparation: As 4-Methylindole is a low-melting solid, it can be analyzed as a liquid
film. Place one or two drops of the molten sample onto a clean, dry salt plate (e.g., NaCl or
KBr).

e Place a second salt plate on top of the first to create a thin film of the liquid between the
plates.[5]

 Instrumentation: Place the salt plate assembly in the sample holder of an FTIR spectrometer.

o Data Acquisition: Record the spectrum over a range of 4000-400 cm~1. Acquire a
background spectrum of the empty salt plates first and subtract it from the sample spectrum.
A typical measurement involves co-adding 16 or 32 scans to improve the signal-to-noise
ratio.[16]

Mass Spectrometry (MS)

Electron lonization (EI-MS):
e m/z (% relative intensity): 131 (M+*, 100), 130 (M+*-H, 80), 115 (15), 103 (10), 77 (20).
Experimental Protocol for Mass Spectrometry (GC-MS):

o Sample Preparation: Prepare a dilute solution of 4-Methylindole in a volatile organic solvent
such as dichloromethane or methanol.

e Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with
an electron ionization (EI) source.
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» GC Conditions:
o Injector Temperature: 250 °C
o Column: A non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 um).
o Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 250 °C at 10 °C/min.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
» MS Conditions:
o lon Source Temperature: 230 °C
o Electron Energy: 70 eV
o Mass Range: Scan from m/z 40 to 300.

» Data Analysis: Identify the peak corresponding to 4-Methylindole in the total ion
chromatogram and analyze its mass spectrum to determine the molecular ion and
fragmentation pattern.[17]

Conclusion

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Methylindole, tailored for professionals in research and drug development. The
tabulated data, detailed experimental protocols, and visualizations of key chemical and
biological pathways offer a valuable resource for understanding and utilizing this important
heterocyclic compound. The provided methodologies can be adapted for quality control,
reaction monitoring, and further investigation into the biological roles of 4-Methylindole and its
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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